Cas no 2228369-22-8 (2-1-(1-aminocyclopropyl)cyclopropyl-4-bromo-6-fluorophenol)

• Product Name: 2-1-(1-aminocyclopropyl)cyclopropyl-4-bromo-6-fluorophenol
• CAS No: 2228369-22-8
• MF: C₁₂H₁₃BrFNO
• MW: 286.140125989914
• CID: 6183247
• PubChem ID: 165709992
• Update Time: 2025-07-21

2-1-(1-aminocyclopropyl)cyclopropyl-4-bromo-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-aminocyclopropyl)cyclopropyl-4-bromo-6-fluorophenol
• EN300-1938079
• 2-[1-(1-aminocyclopropyl)cyclopropyl]-4-bromo-6-fluorophenol
• 2228369-22-8

• Inchi： 1S/C12H13BrFNO/c13-7-5-8(10(16)9(14)6-7)11(1-2-11)12(15)3-4-12/h5-6,16H,1-4,15H2
• InChI Key： NTLCARFHMCSHQI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1(CC1)C1(CC1)N)O)F

Computed Properties

• Exact Mass: 285.01645g/mol
• Monoisotopic Mass: 285.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(1-aminocyclopropyl)cyclopropyl-4-bromo-6-fluorophenol

2-1-(1-Aminocyclopropyl)cyclopropyl-4-bromo-6-fluorophenol: A Novel Compound with Promising Pharmacological Potential

2-1-(1-Aminocyclopropyl)cyclopropyl-4-bromo-6-fluorophenol is a complex organic molecule that has recently garnered significant attention in the field of medicinal chemistry. This compound, with the chemical structure 2-1-(1-aminocyclopropyl)cyclopropyl-4-bromo-6-fluorophenol, features a unique combination of functional groups that may contribute to its potential biological activity. The molecule contains multiple 4-bromo and 6-fluorophenol moieties, which are known to play critical roles in modulating drug interactions and biological efficacy. The presence of these substituents suggests that the compound may exhibit distinct pharmacological properties compared to its structural analogs.

Recent studies have highlighted the importance of 2-1-(1-aminocyclopropyl)cyclopropyl scaffolds in the development of novel therapeutics. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that similar cyclopropyl-containing derivatives showed promising anti-inflammatory activity. The 4-bromo substituent in this compound may enhance its metabolic stability, while the 6-fluorophenol group could potentially modulate its binding affinity to specific biological targets. These structural features are critical in determining the compound's pharmacokinetic profile and therapeutic potential.

The synthesis of 2-1-(1-aminocyclopropyl)cyclopropyl-4-bromo-6-fluorophenol involves a multi-step process that requires precise control of reaction conditions. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to construct the complex ring systems present in this molecule. The incorporation of 4-bromo and 6-fluorophenol groups during the synthesis process is a key aspect that influences the final compound's chemical properties. These synthetic strategies have been optimized to ensure high yield and purity, which are essential for subsequent biological testing.

Current research on 2-1-(1-aminocyc,propyl)cyclopropyl-4-bromo-6-fluorophenol is focused on its potential applications in treating various diseases. Preliminary studies suggest that this compound may exhibit anti-cancer properties by targeting specific signaling pathways. A 2024 preclinical study published in Cell Chemical Biology reported that similar compounds showed significant inhibitory effects on tumor cell proliferation. The 4-bromo group may contribute to the compound's ability to disrupt protein-protein interactions, while the 6-fluorophenol moiety could enhance its selectivity for specific cellular targets.

The pharmacological activity of 2-1-(1-aminocyclopropyl)cyclopropyl-4-bromo-6-fluorophenol is influenced by its molecular structure and functional groups. The 4-bromo substituent is known to affect the compound's solubility and permeability, which are critical factors in drug absorption and distribution. The 6-fluorophenol group, on the other hand, may modulate the compound's interaction with biological membranes. These properties are essential for determining the compound's efficacy in vivo and its potential as a therapeutic agent.

Recent advances in computational chemistry have enabled researchers to predict the behavior of 2-1-(1-aminocyclopropyl)cyclopropyl-4-bromo-6-fluorophenol in biological systems. Molecular docking studies have shown that this compound may bind to specific receptors, such as G-protein coupled receptors, which are involved in various physiological processes. The 4-bromo and 6-fluorophenol groups are believed to play a key role in these interactions, influencing the compound's affinity and selectivity. These findings provide valuable insights into the mechanism of action of this compound.

The development of 2-1-(1-aminocyclopropyl)cyclopropyl-4-bromo-6-fluorophenol as a therapeutic agent is still in its early stages. However, the compound's unique structure and functional groups suggest that it may have significant potential in the treatment of various diseases. Further research is needed to fully understand its pharmacological properties and to optimize its therapeutic applications. The 4-bromo and 6-fluorophenol moieties are likely to be key factors in determining the compound's efficacy and safety profile.

As the field of medicinal chemistry continues to evolve, compounds like 2-1-(1-aminocyclopropyl)cyclopropyl-4-bromo-6-fluorophenol represent an exciting area of research. The unique combination of 4-bromo and 6-fluorophenol groups in this molecule may lead to the development of novel therapeutics with improved efficacy and reduced side effects. Ongoing studies are expected to provide further insights into the potential applications of this compound in the treatment of various diseases.